Cas no 2138043-07-7 (2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid)

• Product Name: 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid
• CAS No: 2138043-07-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6529057
• PubChem ID: 165554956
• Update Time: 2025-10-24

2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid
• 2-methyl-2-{[1,2,4]triazolo[4,3-a]pyridin-6-yl}propanoic acid
• EN300-1139035
• 2138043-07-7

• Inchi： 1S/C10H11N3O2/c1-10(2,9(14)15)7-3-4-8-12-11-6-13(8)5-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： TYZVVQNSRXVLHR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC2=NN=CN2C=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid

Comprehensive Overview of 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid (CAS No. 2138043-07-7)

The compound 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid (CAS No. 2138043-07-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in modern medicine.

Recent studies have highlighted the importance of triazolopyridine derivatives in drug discovery, especially in the development of treatments for inflammatory diseases and metabolic disorders. The presence of both triazole and pyridine moieties in 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid enhances its binding affinity to biological targets, making it a promising candidate for further investigation. This aligns with current trends in precision medicine, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are crucial for ensuring the compound's suitability for preclinical studies, a topic frequently searched by academic and industrial chemists.

From a commercial perspective, CAS No. 2138043-07-7 has seen rising demand in the fine chemicals market, particularly among suppliers specializing in pharmaceutical intermediates. Its potential as a building block for more complex molecules has made it a valuable asset in medicinal chemistry. Companies focusing on custom synthesis and contract research often list this compound in their portfolios, catering to the needs of drug development programs worldwide.

Environmental and safety considerations are also critical when working with 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid. While not classified as hazardous under standard regulations, proper handling procedures should be followed to ensure workplace safety. This aspect is particularly relevant given the increasing emphasis on green chemistry principles and sustainable laboratory practices in the chemical industry.

Future research directions for this compound may explore its potential in cancer therapeutics or neurodegenerative disease applications, areas that consistently rank high in scientific literature searches. The compound's ability to cross the blood-brain barrier could make it particularly interesting for central nervous system targets, a hot topic in current pharmacological research.

In conclusion, 2-methyl-2-{1,2,4triazolo4,3-apyridin-6-yl}propanoic acid represents an important scaffold in modern chemical research. Its combination of structural features and potential biological activities positions it as a compound worthy of continued study, particularly in the context of developing novel therapeutic agents for challenging medical conditions.